Cas no 2640969-90-8 (2-[4-(3-Phenylpropyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 2-[4-(3-Phenylpropyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2640969-90-8
• MF: C₂₁H₂₉N₅
• MW: 351.48846411705
• CID: 5318102
• PubChem ID: 154829939
• Update Time: 2025-10-29

2-[4-(3-Phenylpropyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-Phenylpropyl)-1-piperazinyl]-4-(1-pyrrolidinyl)pyrimidine
• 2-[4-(3-phenylpropyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine
• AKOS040708774
• F6619-4046
• 2640969-90-8
• 2-[4-(3-Phenylpropyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine

• Inchi： 1S/C21H29N5/c1-2-7-19(8-3-1)9-6-12-24-15-17-26(18-16-24)21-22-11-10-20(23-21)25-13-4-5-14-25/h1-3,7-8,10-11H,4-6,9,12-18H2
• InChI Key： YWUNXYFILKDHOB-UHFFFAOYSA-N
• SMILES： N1(CCCC2C=CC=CC=2)CCN(C2N=CC=C(N=2)N2CCCC2)CC1

Computed Properties

• Exact Mass: 351.24229595g/mol
• Monoisotopic Mass: 351.24229595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 547.5±60.0 °C(Predicted)
• pka: 9.87±0.50(Predicted)

Additional information on 2-[4-(3-Phenylpropyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine

Introduction to 2-[4-(3-Phenylpropyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine (CAS No. 2640969-90-8) in Modern Pharmaceutical Research

2-[4-(3-Phenylpropyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine, identified by its CAS number 2640969-90-8, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule combines a pyrimidine core with piperazine and pyrrolidine moieties, making it a versatile scaffold for drug discovery. The structural features of this compound contribute to its potential biological activity, particularly in the realm of central nervous system (CNS) disorders and oncology.

The pyrimidine ring is a fundamental component in many pharmacologically active agents, known for its ability to interact with biological targets such as enzymes and receptors. In 2-[4-(3-Phenylpropyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine, the pyrimidine is linked to two distinct aminergic structures: a 3-phenylpropylpiperazine side chain and a pyrrolidin-1-yl group. This dual connectivity enhances the compound's potential to modulate multiple neurotransmitter systems, which is a key strategy in the development of novel therapeutics.

Recent advancements in medicinal chemistry have highlighted the importance of polyamine derivatives in addressing neurological and psychiatric disorders. The 3-phenylpropylpiperazine moiety, in particular, has been explored for its role in modulating dopamine and serotonin pathways. Studies indicate that this structural motif can influence receptor binding affinity, making it valuable for developing compounds with enhanced selectivity and reduced side effects. The presence of both piperazine and pyrrolidine groups further enriches the pharmacophoric space, allowing for fine-tuning of pharmacokinetic properties.

Current research on 2-[4-(3-Phenylpropyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine has focused on its potential as an antagonist or partial agonist for various neurotransmitter receptors. For instance, preclinical studies have demonstrated that derivatives of this compound may exhibit activity at sigma receptors (σ₁ and σ₂), which are implicated in cognitive function and stress responses. The sigma receptor system has garnered attention due to its involvement in neurodegenerative diseases such as Alzheimer's and Parkinson's, where modulation of these receptors could offer therapeutic benefits.

The pyrrolidin-1-yl group in the molecule contributes to its overall solubility and metabolic stability, which are critical factors in drug development. By incorporating this moiety, chemists aim to improve bioavailability while minimizing off-target effects. Additionally, the pyrimidine-piperazine-pyrrolidine triad provides a scaffold that can be modified through structure-based drug design (SBDD) or computationally guided molecular docking techniques. These approaches have accelerated the discovery of novel compounds with improved pharmacological profiles.

In oncology research, 2-[4-(3-Phenylpropyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine has shown promise as an inhibitor of certain kinases involved in tumor growth and progression. The pyrimidine core is particularly adept at binding to ATP pockets within these enzymes, thereby disrupting their function. Early-stage trials have suggested that analogs of this compound may exhibit synergistic effects when combined with other chemotherapeutic agents, potentially improving treatment outcomes for cancer patients.

The synthesis of 2-[4-(3-Phenylpropyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These techniques not only streamline the synthetic process but also allow for rapid diversification of the molecular library, enabling high-throughput screening for biologically active derivatives.

The pharmacokinetic properties of this compound are also under investigation, with particular attention paid to its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Computational modeling has been instrumental in predicting how modifications to the 3-phenylpropylpiperazine or pyrrolidin-1-yl groups might influence these parameters. Such predictions guide experimental design, reducing the need for extensive empirical testing and accelerating the time-to-market for new drugs.

Future directions in research on 2-[4-(3-Phenylpropyl)piperazin-1-y l)-4-(pyrrolidin -1 -y l)pyrimidine include exploring its potential as a prodrug or an enzyme substrate analog. Prodrug strategies leverage biotransformation processes to release active species at target sites, improving therapeutic efficacy while minimizing systemic exposure. Enzyme substrate analogs can provide insights into metabolic pathways and help identify new targets for drug intervention.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for analyzing complex molecular interactions. Algorithms trained on large datasets can predict binding affinities and ADME properties with remarkable accuracy, enabling researchers to prioritize promising candidates like 2-[4-(3 -Phen ylprop yl)piperazin -1 -y l)- 4 -( py rrol idin - 1 -y l ) py rim idine more effectively. This data-driven approach complements traditional experimental methods and accelerates the development pipeline.

In conclusion, 2-[ 4 -( 3 -P hen ylprop yl ) piper azin - 1 -y l ] - 4 -( p y r rol idin - 1 -y l ) py rim idine ( CAS No . 2640969 -90 -8) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications . Ongoing research continues to uncover new ways this compound can be leveraged to address unmet medical needs , particularly in neurology and oncology . As scientific understanding evolves , so too will the applications of this innovative molecule .